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Compound of Interest

Compound Name: 2-Propoxyacetonitrile

CAS No.: 66502-25-8

Cat. No.: B2649840

Get Quote

Executive Summary
2-Propoxyacetonitrile is an aliphatic nitrile used primarily as a research intermediate. While

often categorized as an irritant (H315, H319, H335), it must be handled with the presumption of

toxicity characteristic of the nitrile class.

The primary hidden hazard is metabolic cyanogenesis. Upon absorption (dermal, inhalation, or

ingestion), aliphatic nitriles are metabolized by hepatic cytochrome P450 enzymes to release

cyanide ions (

), which inhibit cytochrome c oxidase, leading to cytotoxic hypoxia.

Immediate Action Required:

Stop: Do not handle this chemical with standard latex or thin nitrile exam gloves alone for

extended periods.

Verify: Ensure an organic vapor respirator or functioning fume hood is available.
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Prepare: Locate the nearest cyanide antidote kit (if institutional protocols require it for nitrile

handling) and emergency shower.

Part 1: Hazard Mechanism & Critical Risks
To handle this chemical safely, you must understand why it is dangerous. It is not merely a skin

irritant; it is a potential system poison.

The Metabolic Trap
Unlike inorganic cyanides (like NaCN) which cause immediate toxicity, aliphatic nitriles like 2-
Propoxyacetonitrile often exhibit a latency period (30 minutes to several hours).

Absorption: The lipophilic propoxy group facilitates rapid absorption through the skin and

lungs.

Metabolism: The body attempts to oxidize the alpha-carbon.

Release: This unstable intermediate decomposes, releasing hydrogen cyanide (HCN).

Effect: HCN binds to iron in cytochrome c oxidase, halting cellular respiration.

Key Hazards (GHS Classification Basis):

H302/H312/H332: Harmful if swallowed, in contact with skin, or inhaled.[1]

H315/H319: Causes skin and serious eye irritation.[2][3][4]

H227/H226: Combustible/Flammable liquid (Flash point varies by purity/isomer, treat as

Flammable).

Part 2: Personal Protective Equipment (PPE) Matrix
Standard laboratory nitrile gloves provide insufficient protection for prolonged contact with small

organic nitriles due to rapid permeation.

PPE Selection Guide
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Category Standard Requirement
Technical Specification /

Rationale

Hand Protection (Splash) Double-gloved Nitrile

Outer: 5-8 mil Nitrile

(Disposable). Inner: 4 mil

Nitrile. Rationale: Provides

dexterity but only ~2-5 mins of

splash protection. Immediately

remove if contaminated.[1][2]

[3][4][5][6][7][8]

Hand Protection (Immersion) Laminate / Butyl

Silver Shield® / 4H®

(Laminate) or Butyl Rubber

(>0.5mm). Rationale: Aliphatic

nitriles permeate standard

rubber rapidly. Laminates offer

>4hr breakthrough time.

Respiratory Fume Hood / OV Respirator

Primary: Certified Chemical

Fume Hood (Face velocity 80-

100 fpm). Secondary: NIOSH-

approved Full-face respirator

with Organic Vapor (OV)

cartridges if hood is

unavailable.

Body Impervious Lab Coat

Poly-coated or Tyvek® lab coat

preferred over cotton. Closed-

toe chemical-resistant shoes.

Eye Chemical Goggles

Tightly fitting safety goggles

(ANSI Z87.1). Face shield

required if pouring >500mL.

Part 3: Operational Workflow
Phase 1: Pre-Operational Setup

Ventilation Check: Verify fume hood flow. Work at least 6 inches inside the sash.
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Quench Preparation: Prepare a beaker of 10% Sodium Hypochlorite (Bleach) or strong base

in the hood. This is used to decontaminate drips/glassware (hydrolysis of the nitrile group).

Signage: Post "Toxic / Flammable - Nitrile Hazard" on the hood sash.

Phase 2: Active Handling
Transfer: Use positive displacement pipettes or glass syringes to minimize vapor generation.

Avoid pouring.

Heating: NEVER heat in an open vessel. Use a reflux condenser with a nitrogen blanket.

Spill Control: Keep a "dry" spill kit (vermiculite or absorbent pads) inside the hood.

Phase 3: Decontamination & Shutdown
Glassware: Rinse glassware with the bleach solution before removing from the hood.

Waste: Collect all solvent waste in a container explicitly labeled "Organic Waste - Toxic

Nitriles". Do NOT mix with acid waste (risk of HCN gas evolution).

Hygiene: Wash hands with soap and water immediately after doffing gloves.

Part 4: Emergency Response Protocols
Critical Note: Symptoms of exposure (headache, dizziness, weakness, confusion) may be

delayed.

Exposure Response Workflow
Skin Contact:

IMMEDIATELY remove contaminated clothing/gloves.[2][6]

Wash with soap and copious water for 15 minutes.

Do not scrub hard (increases absorption).

Inhalation:
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Move to fresh air immediately.[2]

Administer 100% Oxygen if trained/available.

Ingestion:

Do NOT induce vomiting.

Transport to ER immediately. Mention "Aliphatic Nitrile / Potential Cyanide" to medical

staff.

Part 5: Disposal & Logistics
Waste Categorization

RCRA Code: Likely D001 (Ignitable) and potentially P-listed characteristics depending on

specific state interpretations of "Nitriles, toxic, n.o.s."

Shipping (DOT/IATA):

UN Number:UN3276 (Most appropriate generic)

Proper Shipping Name: NITRILES, LIQUID, TOXIC, N.O.S. (2-Propoxyacetonitrile)

Hazard Class: 6.1 (Toxic)[4][7]

Packing Group: III

Disposal Method
Incineration: The preferred method. Must be performed at a licensed facility equipped with a

scrubber to handle Nitrogen Oxides (NOx).

Chemical Hydrolysis: For small in-lab quantities, hydrolysis with NaOH/Hypochlorite can

convert the nitrile to less toxic carboxylates, but this should only be done by experienced

chemists.

Part 6: Visual Safety Aids
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Figure 1: PPE Decision Logic
A decision tree for selecting the correct glove material based on task duration.

Handling 2-Propoxyacetonitrile

Identify Task Type

Incidental Contact
(Pipetting, Transfer <5mL)

High Exposure Risk
(Synthesis, Spill Cleanup, >5mL)

Double Nitrile Gloves
(Change every 15 mins)

Laminate (Silver Shield)
OR Butyl Rubber

WARNING: Do NOT use Latex
or thin Vinyl

If punctured

Click to download full resolution via product page

Caption: Protocol for selecting glove material. Note that thin nitrile offers only temporary splash

protection.

Figure 2: Emergency Response Hierarchy
Steps to take immediately following a potential exposure.
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Exposure Detected Identify Route

Skin Contact

Inhalation

Remove Clothing
Wash 15min (Soap/Water)

Fresh Air
Administer Oxygen

Seek Medical Aid
Inform: 'Nitrile/Cyanide Risk'

Monitor for 4-6 Hours
(Delayed Effects)

Click to download full resolution via product page

Caption: Immediate response workflow. Note the requirement to monitor for delayed metabolic

toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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